N-(4-((3,4-dihydroisoquinolin-2(1H)-yl)methyl)thiazol-2-yl)-2-(thiophen-2-yl)acetamide hydrochloride

• IUPAC Name: N-[4-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-1,3-thiazol-2-yl]-2-thiophen-2-ylacetamide;hydrochloride
• InChI: InChI=1S/C19H19N3OS2.ClH/c23-18(10-17-6-3-9-24-17)21-19-20-16(13-25-19)12-22-8-7-14-4-1-2-5-15(14)11-22;/h1-6,9,13H,7-8,10-12H2,(H,20,21,23);1H
• InChI Key: RNKCFNDIELSSPP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC3=CSC(=N3)NC(=O)CC4=CC=CS4.Cl
• Molecular Formula: C19H20ClN3OS2
• Molecular Weight: 406.0 g/mol

Description

N-(4-((3,4-dihydroisoquinolin-2(1H)-yl)methyl)thiazol-2-yl)-2-(thiophen-2-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C19H20ClN3OS2 and its molecular weight is 405.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Anticancer Properties

  A study by Evren et al. (2019) synthesized and evaluated the anticancer activity of 5-methyl-4-phenyl thiazole derivatives, including compounds structurally related to the queried chemical. These compounds showed selective cytotoxicity against human lung adenocarcinoma cells, with one derivative exhibiting significant apoptosis induction compared to cisplatin (Evren et al., 2019).

• Antibacterial Agents

  Bhoi et al. (2015) focused on the synthesis and in-vitro antibacterial activity of novel N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives, demonstrating broad-spectrum antibacterial activity against tested microorganisms (Bhoi et al., 2015).

• Psychotropic and Anti-inflammatory Activity

  A series of N-[1,3-(benzo)thiazol-2-yl]-ω-[3,4-dihydroisoquinolin-2(1H)-yl]alkanamides was synthesized by Zablotskaya et al. (2013), exhibiting notable sedative, anti-inflammatory, and selective cytotoxic effects, alongside marked antimicrobial action, showcasing the potential for multi-target therapeutic applications (Zablotskaya et al., 2013).

• Antimalarial and Cytotoxic Agents

  Research by Ramírez et al. (2020) into 2-[2-(7-chloroquinolin-4-ylthio)-4-methylthiazol-5-yl]-N-phenylacetamide derivatives highlighted their potential as antimalarial and anticancer agents, with specific derivatives showing promising in vitro and in vivo activities (Ramírez et al., 2020).

Optoelectronic Properties

• Polythiophenes: Camurlu and Guven (2015) synthesized thiazole-containing monomers for electrochemical polymerization, investigating the resultant conducting polymers' optoelectronic properties. This research opens pathways for the application of such compounds in optoelectronic devices (Camurlu & Guven, 2015).